Cas no 1705219-72-2 (N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide)

• Product Name: N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide
• CAS No: 1705219-72-2
• MF: C₁₉H₂₄N₂O₂S₂
• MW: 376.536062240601
• CID: 5366423
• Update Time: 2025-07-19

N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-N-[2-(4-methoxyphenyl)ethyl]-7-(2-thienyl)-1,4-thiazepine-4(5H)-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C19H24N2O2S2/c1-23-16-6-4-15(5-7-16)8-10-20-19(22)21-11-9-18(25-14-12-21)17-3-2-13-24-17/h2-7,13,18H,8-12,14H2,1H3,(H,20,22)
• InChI Key： IZXCPPCYVILCQF-UHFFFAOYSA-N
• SMILES： S1C(C2SC=CC=2)CCN(C(NCCC2=CC=C(OC)C=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide

Introduction to N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide (CAS No. 1705219-72-2)

N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1705219-72-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly the presence of a thiazepane core and aromatic rings, contribute to its unique chemical and pharmacological properties.

The thiazepane scaffold is a heterocyclic compound that has been widely studied for its potential therapeutic applications. It is characterized by a six-membered ring containing sulfur and nitrogen atoms, which provides a rich framework for interactions with biological targets. In the case of N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide, the incorporation of a 4-methoxyphenyl group and a thiophen-2-yl substituent further enhances its molecular complexity and functionality. These aromatic groups are known to influence the compound's solubility, bioavailability, and interaction with biological receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thiazepane core through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization steps introduce the 4-methoxyphenyl and thiophen-2-yl groups, which are critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

In recent years, N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide has been investigated for its potential in various therapeutic areas. One of the most notable areas of research is its application in the development of central nervous system (CNS) drugs. The structural motifs present in this compound suggest that it may interact with neurotransmitter receptors, making it a candidate for treating neurological disorders such as depression, anxiety, and cognitive impairments. Preliminary studies have shown that derivatives of this compound exhibit anxiolytic and antidepressant-like effects in animal models.

The role of the thiophen-2-yl group in modulating biological activity cannot be overstated. Thiophene derivatives are well-known for their ability to bind to specific receptors and enzymes, thereby influencing cellular processes. In the context of N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide, this group likely contributes to the compound's affinity for certain CNS targets by forming hydrogen bonds or hydrophobic interactions with amino acid residues in the binding pockets of these receptors.

The impact of the 4-methoxyphenyl group on the compound's pharmacokinetic properties is also worth mentioning. This aromatic ring can enhance lipophilicity, which is often crucial for crossing the blood-brain barrier and achieving effective concentrations in the CNS. Additionally, electronic effects such as resonance and induction play a role in modulating the compound's reactivity and interaction with biological targets.

Ongoing research aims to optimize the synthesis and pharmacological profile of N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide (CAS No. 1705219-72-2 ). By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers can identify structural modifications that enhance binding affinity and reduce potential side effects. These efforts are part of a broader trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and molecular profiles.

The future prospects for N-[2-(4-methoxyphenyl)ethyl]-7-(thiophen)-1, 4-thiazepane- 4-carboxamide (CAS No. 1705219- 72- 2 ) are promising. As our understanding of disease mechanisms at the molecular level advances, compounds like this one will play an increasingly important role in developing innovative therapies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory discoveries into clinical applications that benefit patients worldwide.